Cas no 1160245-79-3 (2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid)

• Product Name: 2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid
• CAS No: 1160245-79-3
• MF: C₁₃H₉FN₄O₂
• MW: 272.234565496445
• MDL: MFCD11215325
• CID: 4682089
• PubChem ID: 45600683
• Update Time: 2025-08-04

2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• [7-(4-fluorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetic acid
• 2-[7-(4-fluorophenyl)-8-hydro-1,2,4-triazolo[1,5-a]pyrimidin-2-yl]acetic acid
• STK510127
• SBB026703
• ST093684
• 2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid

• MDL： MFCD11215325
• Inchi： 1S/C13H9FN4O2/c14-9-3-1-8(2-4-9)10-5-6-15-13-16-11(7-12(19)20)17-18(10)13/h1-6H,7H2,(H,19,20)
• InChI Key： SCUIFXPXRGHOTQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=NC2=NC(CC(=O)O)=NN12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid

Comprehensive Overview of 2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid (CAS No. 1160245-79-3)

The compound 2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid (CAS No. 1160245-79-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities. The presence of a 4-fluorophenyl moiety and an acetic acid functional group in its structure makes it a promising candidate for drug development, particularly in the fields of anti-inflammatory and anticancer therapeutics.

Recent studies have highlighted the potential of 2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid as a modulator of key enzymatic pathways. Researchers are particularly interested in its ability to interact with kinase proteins, which play a critical role in cellular signaling. This interaction has sparked discussions in the scientific community about its applicability in treating chronic diseases, such as rheumatoid arthritis and certain types of cancer. The compound's unique structure, featuring a triazolo ring fused with a pyrimidine core, contributes to its stability and bioavailability, making it a subject of intense investigation.

In the context of drug discovery, the demand for novel small-molecule inhibitors has surged, and 2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid fits this niche perfectly. Its structure-activity relationship (SAR) has been extensively studied to optimize its efficacy and minimize off-target effects. The incorporation of a fluorine atom enhances its metabolic stability, a feature highly sought after in modern pharmacokinetics. This aligns with the growing trend of precision medicine, where compounds with tailored properties are designed to address specific patient needs.

The synthesis of 2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methodologies are critical for maintaining the compound's integrity, especially when it is used in high-throughput screening assays. The reproducibility of its synthesis is a key factor in its adoption by pharmaceutical companies.

From an environmental and safety perspective, 2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid has been evaluated for its ecological impact. Regulatory bodies emphasize the importance of green chemistry principles in its production to reduce waste and energy consumption. This aligns with the global push toward sustainable drug development, a topic frequently searched by professionals in the field. The compound's biodegradability and toxicity profile are also under scrutiny to ensure compliance with international standards.

In conclusion, 2-7-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylacetic acid (CAS No. 1160245-79-3) represents a cutting-edge example of how medicinal chemistry can address unmet medical needs. Its versatility, combined with the ongoing advancements in biotechnology, positions it as a valuable asset in the quest for innovative therapies. As research continues to unfold, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals.